Cas no 1538209-97-0 (3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid
• CAS No: 1538209-97-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 6275832
• PubChem ID: 81007913
• Update Time: 2025-05-22

3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid
• 1538209-97-0
• AKOS019576915
• EN300-1829631

• Inchi： 1S/C11H13FO2/c1-7-3-4-10(12)9(5-7)6-8(2)11(13)14/h3-5,8H,6H2,1-2H3,(H,13,14)
• InChI Key： DSKGGVJPHKXHKM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS: 1538209-97-0)

The compound 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS: 1538209-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated phenyl and methylpropanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale manufacturing.

Pharmacological investigations have revealed that 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators, such as COX-2 and TNF-α, suggesting its potential as a candidate for treating chronic inflammatory conditions. Moreover, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its therapeutic potential.

Another significant finding comes from a recent preclinical study, which explored the compound's neuroprotective effects. Researchers observed that 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid could mitigate oxidative stress and neuronal apoptosis in models of neurodegenerative diseases. These findings open new avenues for its application in conditions like Alzheimer's and Parkinson's disease.

Despite these promising results, challenges remain. For instance, the precise mechanism of action of 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid is not yet fully understood. Further molecular and cellular studies are needed to elucidate its interactions with biological targets. Additionally, comprehensive toxicological assessments are required to ensure its safety profile before progressing to clinical trials.

In conclusion, 3-(2-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS: 1538209-97-0) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its multifaceted pharmacological properties and recent advancements in synthesis and characterization underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully unlock its clinical applications and address existing knowledge gaps.